Cas no 71962-66-8 ((αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile)

(αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile structure
71962-66-8 structure
Product Name:(αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile
CAS No:71962-66-8
MF:C14H11NO2
MW:225.242643594742
MDL:MFCD11111347
CID:569731
PubChem ID:156232
Update Time:2025-04-19

(αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-hydroxy-3-phenoxy-, (aR)-
    • Benzeneacetonitrile, alpha-hydroxy-3-phenoxy-, (alphaR)-
    • (S)-alpha-cyano-3-phenoxybenzyl alcohol
    • (αR)-α-Hydroxy-3-phenoxybenzeneacetonitrile
    • (R)alpha-cyano-3-phenoxybenzyl alcohol
    • (R)-3-Phenoxy-mandelonitrile
    • (alphaR)-alpha-Hydroxy-3-phenoxybenzeneacetonitrile
    • (2R)-2-hydroxy-2-(3-phenoxyphenyl)acetonitrile
    • GXUQMKBQDGPMKZ-AWEZNQCLSA-N
    • (R)-alpha-cyano-3-phenoxybenzyl alcohol
    • (R)-alpha-hydroxy-3-phenoxy-benzeneacetonitrile
    • (R)-2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile
    • 71962-66-8
    • SCHEMBL3880467
    • (R)alpha-cyano-3-phenoxy-benzyl alcohol
    • MDL: MFCD11111347
    • Inchi: 1S/C14H11NO2/c15-10-14(16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14,16H/t14-/m0/s1
    • InChI Key: GXUQMKBQDGPMKZ-AWEZNQCLSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=CC([C@H](C#N)O)=C1

Computed Properties

  • Exact Mass: 225.07903
  • Monoisotopic Mass: 225.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 399.8°C at 760 mmHg
  • Flash Point: 195.6°C
  • Refractive Index: 1.606
  • PSA: 53.25
  • LogP: 3.03588

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